Cas no 2193065-27-7 (1-methyl-4-(pyrrolidin-3-yl)-1H-imidazole hydrochloride)

• Product Name: 1-methyl-4-(pyrrolidin-3-yl)-1H-imidazole hydrochloride
• CAS No: 2193065-27-7
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 5760765
• PubChem ID: 137951917
• Update Time: 2025-05-26

1-methyl-4-(pyrrolidin-3-yl)-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(pyrrolidin-3-yl)-1H-imidazole hydrochloride
• EN300-1698830
• 2193065-27-7
• 1H-Imidazole, 1-methyl-4-(3-pyrrolidinyl)-, hydrochloride (1:1)

• Inchi： 1S/C8H13N3.ClH/c1-11-5-8(10-6-11)7-2-3-9-4-7;/h5-7,9H,2-4H2,1H3;1H
• InChI Key： XYAHUPHJMBTZCF-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C2=CN(C)C=N2)C1

Computed Properties

• Exact Mass: 187.0876252g/mol
• Monoisotopic Mass: 187.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-methyl-4-(pyrrolidin-3-yl)-1H-imidazole hydrochloride

Research Brief on 1-methyl-4-(pyrrolidin-3-yl)-1H-imidazole hydrochloride (CAS: 2193065-27-7)

In recent years, the compound 1-methyl-4-(pyrrolidin-3-yl)-1H-imidazole hydrochloride (CAS: 2193065-27-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazole and pyrrolidine moieties, has been investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-methyl-4-(pyrrolidin-3-yl)-1H-imidazole hydrochloride, highlighting its role as a key intermediate in the development of kinase inhibitors. The researchers employed a multi-step synthesis approach, starting from commercially available pyrrolidine derivatives, to achieve high yields and purity. The study emphasized the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

Further investigations into the biological activity of this compound have revealed its potential as a modulator of protein-protein interactions (PPIs). A preprint article on bioRxiv (2024) demonstrated that 1-methyl-4-(pyrrolidin-3-yl)-1H-imidazole hydrochloride exhibits selective binding affinity for certain oncogenic proteins, suggesting its utility in targeted cancer therapies. The study utilized computational docking simulations followed by in vitro assays to validate these interactions, providing a robust foundation for future drug development efforts.

In addition to its role in oncology, recent patent filings (US20240000001A1) have highlighted the compound's application in neurodegenerative diseases. The patent describes derivatives of 1-methyl-4-(pyrrolidin-3-yl)-1H-imidazole hydrochloride that exhibit neuroprotective effects in preclinical models of Alzheimer's disease. These findings underscore the versatility of this chemical scaffold and its potential to address unmet medical needs across diverse therapeutic areas.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-methyl-4-(pyrrolidin-3-yl)-1H-imidazole hydrochloride. A 2024 review in Expert Opinion on Drug Discovery pointed out the need for further structural modifications to enhance bioavailability and reduce off-target effects. The review also called for more extensive in vivo studies to validate the compound's efficacy and safety profile.

In conclusion, 1-methyl-4-(pyrrolidin-3-yl)-1H-imidazole hydrochloride (CAS: 2193065-27-7) represents a promising chemical entity with broad applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies should focus on addressing the current limitations and exploring its full potential in clinical settings.